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Compound of Interest

Compound Name: Sauvagine TFA

Cat. No.: B15606259 Get Quote

Technical Support Center: Sauvagine (TFA salt)
This guide provides best practices and troubleshooting advice for researchers, scientists, and

drug development professionals working with Sauvagine (trifluoroacetate salt).

Frequently Asked Questions (FAQs)
Q1: How should I store Sauvagine (TFA salt) upon arrival?

A: Upon receipt, powdered Sauvagine (TFA salt) should be stored in a tightly sealed container,

protected from moisture. For long-term storage, it is recommended to store the powder at

-20°C for up to one year or at -80°C for up to two years.[1]

Q2: What is the recommended solvent for reconstituting Sauvagine (TFA salt)?

A: Sauvagine (TFA salt) is soluble in water and DMSO.[1][2] For most biological applications,

sterile, nuclease-free water is a suitable solvent. If using DMSO, be aware that it can be

hygroscopic and may impact the solubility of the product.[1]

Q3: How should I prepare a stock solution?

A: To prepare a stock solution, it is recommended to briefly centrifuge the vial to ensure all the

powder is at the bottom. Reconstitute with the chosen solvent to the desired concentration. For

example, to make a 1 mg/mL solution, add 1 mL of solvent to 1 mg of peptide. Gently vortex or

pipette up and down to ensure the peptide is fully dissolved.
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Q4: What are the storage conditions for reconstituted Sauvagine (TFA salt)?

A: Once reconstituted, it is crucial to aliquot the stock solution into single-use volumes to avoid

repeated freeze-thaw cycles. These aliquots should be stored at -20°C for up to one month or

at -80°C for up to six months.[1] Always keep the storage containers tightly sealed and

protected from moisture.[1]

Q5: What safety precautions should I take when handling Sauvagine (TFA salt)?

A: Sauvagine is a potent neuropeptide and should be handled with care. The trifluoroacetate

(TFA) salt form requires additional safety considerations. TFA is corrosive and can cause

severe skin burns and eye damage.[3][4] Always handle the compound in a well-ventilated

area, preferably within a chemical fume hood.[3][4][5] Wear appropriate personal protective

equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[4]
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Issue Possible Cause Recommended Solution

Difficulty dissolving the peptide
The peptide has not fully come

to room temperature.

Before opening, allow the vial

to equilibrate to room

temperature for at least 15-20

minutes to prevent

condensation.

Incomplete mixing.

Gently vortex or sonicate the

solution to aid dissolution.

Avoid vigorous shaking which

can cause peptide

degradation.

Reduced peptide activity in

experiments

Improper storage of stock

solutions.

Ensure stock solutions are

stored at the recommended

temperatures (-20°C or -80°C)

and are not subjected to

multiple freeze-thaw cycles.[1]

Use fresh aliquots for each

experiment.

Peptide degradation.

Avoid prolonged exposure of

the reconstituted peptide to

room temperature. Prepare

working solutions immediately

before use.

Inconsistent experimental

results

Inaccurate pipetting during

reconstitution or dilution.

Use calibrated pipettes and

ensure proper pipetting

technique to maintain accurate

concentrations.

Variability between aliquots.

Ensure the stock solution is

homogenous before aliquoting.

Briefly vortex the stock solution

before dispensing into smaller

volumes.
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Quantitative Data Summary
Parameter Powder In Solvent

Storage Temperature -20°C or -80°C -20°C or -80°C

Storage Duration
1 year at -20°C, 2 years at

-80°C[1]

1 month at -20°C, 6 months at

-80°C[1]

Recommended Solvents N/A
Water[2], DMSO (≥ 100

mg/mL)[1]

Experimental Workflow: Handling and Aliquoting
Sauvagine (TFA salt)
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Preparation

Reconstitution

Aliquoting & Storage

Experimental Use

Receive Sauvagine (TFA salt)

Store at -20°C or -80°C

Equilibrate vial to Room Temperature

For immediate use

Add appropriate solvent (e.g., sterile water)

Gently vortex to dissolve

Dispense into single-use aliquots

Store aliquots at -20°C or -80°C

Thaw a single aliquot

Prepare working solution

Perform experiment

Click to download full resolution via product page

Caption: Workflow for Sauvagine (TFA salt) handling and aliquoting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

